Cas no 108051-28-1 (2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 108051-28-1
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 177567
• PubChem ID: 6447962
• Update Time: 2025-04-19

2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)-
• (E)-1-(5-acetyl-2,4-dihydroxy-phenyl)-3-(4-hydroxy-3-methoxy-phenyl)pr op-2-en-1-one
• 1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one
• ACMC-20mbap
• AG-D-24168
• CTK4A5825
• CTK8G5352
• BRN 5598819
• 108051-28-1
• Acrylophenone, 5'-acetyl-2',4'-dihydroxy-3-(p-hydroxy-m-methoxyphenyl)-
• 1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)-2-propen-1-one
• 2-Propen-1-one, 1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)-
• (E)-1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C18H16O6/c1-10(19)12-8-13(17(23)9-16(12)22)14(20)5-3-11-4-6-15(21)18(7-11)24-2/h3-9,21-23H,1-2H3/b5-3+
• InChI Key： BVQNOEWBRFGOAV-HWKANZROSA-N
• SMILES： OC1C=C(C(C(C)=O)=CC=1C(/C=C/C1C=CC(=C(C=1)OC)O)=O)O

Computed Properties

• Exact Mass: 328.09468823g/mol
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones